Cas no 957127-83-2 (methyl 1-(2,2-dimethylpropanoyl)indole-6-carboxylate)

• Product Name: methyl 1-(2,2-dimethylpropanoyl)indole-6-carboxylate
• CAS No: 957127-83-2
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• MDL: MFCD11109853
• CID: 796716
• PubChem ID: 20821659
• Update Time: 2024-10-25

methyl 1-(2,2-dimethylpropanoyl)indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 6-methyl 1H-indole-1,6-dicarboxylate
• 1H-Indole-6-carboxylicacid, 1-(2,2-dimethyl-1-oxopropyl)-, methyl ester
• 1-O-tert-butyl 6-O-methyl indole-1,6-dicarboxylate
• N-Boc-1H-indole-6-carboxylic acid methyl ester
• Methyl 1-(2,2-dimethyl-1-oxopropyl)-1H-indole-6-carboxylate (ACI)
• methyl 1-(2,2-dimethylpropanoyl)indole-6-carboxylate
• 1-tert-Butyl6-methylindoline-1,6-dicarboxylate
• MFCD11109853
• SCHEMBL1623467
• CS-0060912
• IYYAAIGPQOLNLY-UHFFFAOYSA-N
• 1-tert-Butyl-6-methyl 1H-indole-1,6-dicarboxylate
• 1-[(1,1-dimethylethoxy)carbonyl]-1H-indole-6-carboxylic acid methyl ester
• DA-29057
• 1H-Indole-6-carboxylicacid,1-(2,2-dimethyl-1-oxopropyl)-,methyl ester
• 1H-Indole-1,6-dicarboxylic acid, 1-(1,1-dimethylethyl) 6-methyl ester
• 354587-63-6
• DTXSID30609944
• indole-1,6-dicarboxylic acid 1-tert-butyl ester 6-methyl ester
• DS-0445
• 957127-83-2
• 1-tert-butyl 6-methyl indole-1,6-dicarboxylate
• J-523491
• AKOS015851401

• MDL： MFCD11109853
• Inchi： 1S/C15H17NO3/c1-15(2,3)14(18)16-8-7-10-5-6-11(9-12(10)16)13(17)19-4/h5-9H,1-4H3
• InChI Key： BZVAKKQSYNWVTD-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C(C=CN2C(C(C)(C)C)=O)=CC=1)OC

Computed Properties

• Exact Mass: 275.11600
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 387.3°C at 760 mmHg
• Flash Point: 188°C
• Refractive Index: 1.543
• PSA: 57.53000
• LogP: 3.21110